Cas no 865157-03-5 (methyl 2-[(3R)-3-piperidyl]acetate;hydrochloride)

• Product Name: methyl 2-[(3R)-3-piperidyl]acetate;hydrochloride
• CAS No: 865157-03-5
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD03094723
• CID: 828040
• PubChem ID: 45073967
• Update Time: 2025-07-23

methyl 2-[(3R)-3-piperidyl]acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-(piperidin-3-yl)acetate hydrochloride
• (R)-3-Piperidineacetic acid methyl ester hydrochloride
• (S)-methyl 2-(piperidin-3-yl)acetate hydrochloride
• methyl 2-[(3R)-piperidin-3-yl]acetate,hydrochloride
• RW1090
• (R)-METHYL 3-PIPERIDINEACETATE HCL
• (R)-Methyl 2-(piperidin-3-yl)acetate HCl
• (R)-3-Piperidine acetate methyl ester hydrochloride
• methyl (R)-2-(piperidin-3-yl)acetate hydrochloride
• (R)-3-piperidine acetate methyl ester HCl
• PubChem11385
• Methyl 2-((R)-piperidin-3-yl)acetate hydrochloride
• BZRVXFSQPBNUIE-OGFXRTJISA-N
• 3-Piperidineacetic acid, methyl ester, hydrochloride, (3R)-
• A
• methyl 2-[(3R)-3-piperidyl]acetate;hydrochloride
• DTXSID00662864
• AKOS005258736
• METHYL 2-[(3R)-PIPERIDIN-3-YL]ACETATE HYDROCHLORIDE
• methyl 2-[(3R)-piperidin-3-yl]acetate;hydrochloride
• A15855
• (S)-3-Piperidine acetic acid methyl ester hcl
• Methyl (R)-2-(3-Piperidyl)acetate Hydrochloride
• AS-38110
• Methyl(R)-2-(3-Piperidyl)acetateHydrochloride
• Methyl(R)-2-(piperidin-3-yl)acetatehydrochloride
• Methyl [(3R)-piperidin-3-yl]acetate--hydrogen chloride (1/1)
• (R)-Methyl 2-(piperidin-3-yl)acetate, HCl
• 865157-03-5
• EN300-6496932
• CS-0172492
• MFCD03094723
• Methyl (R)-2-(3-Piperidyl)acetate HCl
• AKOS006277790
• Methyl (R)-3-Piperidineacetate HCl
• (R)-Methyl 3-piperidineacetate hydrochloride
• methyl (R)-3-piperidine acetate hydrochloride
• DB-011896

• MDL： MFCD03094723
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)5-7-3-2-4-9-6-7;/h7,9H,2-6H2,1H3;1H/t7-;/m1./s1
• InChI Key： BZRVXFSQPBNUIE-OGFXRTJISA-N
• SMILES： Cl.O(C)C(C[C@@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 193.08700
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 38.33000
• LogP: 1.67990

methyl 2-[(3R)-3-piperidyl]acetate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 2-[(3R)-3-piperidyl]acetate;hydrochloride

Recent Advances in the Study of Methyl 2-[(3R)-3-piperidyl]acetate Hydrochloride (CAS: 865157-03-5)

Methyl 2-[(3R)-3-piperidyl]acetate hydrochloride (CAS: 865157-03-5) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting the central nervous system (CNS). Recent studies have explored its utility in the design of novel therapeutic agents, with a focus on its stereochemical properties and biological activity.

One of the most notable advancements in the research of methyl 2-[(3R)-3-piperidyl]acetate hydrochloride is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently converted into derivatives with high affinity for serotonin transporters, offering potential improvements in the treatment of depression and anxiety disorders. The study highlighted the importance of the (3R)-stereochemistry in enhancing binding specificity and reducing off-target effects.

In addition to its applications in CNS drug development, methyl 2-[(3R)-3-piperidyl]acetate hydrochloride has also been investigated for its utility in the synthesis of protease inhibitors. A recent preprint on bioRxiv detailed its use as a building block for the creation of novel inhibitors targeting SARS-CoV-2 main protease (M^pro). The researchers reported that derivatives of this compound exhibited promising inhibitory activity in vitro, suggesting its potential as a scaffold for antiviral drug design. Further optimization of these derivatives is underway to improve their pharmacokinetic properties.

Another area of interest is the compound's role in asymmetric synthesis. A 2024 paper in Organic Letters described a novel catalytic method for the enantioselective synthesis of methyl 2-[(3R)-3-piperidyl]acetate hydrochloride, achieving high yields and excellent enantiomeric excess (ee > 99%). This methodological advancement could streamline the production of this compound and its derivatives, facilitating further research and development efforts.

Despite these promising developments, challenges remain in the large-scale production and application of methyl 2-[(3R)-3-piperidyl]acetate hydrochloride. Issues such as cost-effective synthesis, stability under physiological conditions, and scalability need to be addressed to fully realize its potential in drug development. Future research directions may include the exploration of novel synthetic routes, as well as in vivo studies to evaluate the efficacy and safety of its derivatives.

In conclusion, methyl 2-[(3R)-3-piperidyl]acetate hydrochloride (CAS: 865157-03-5) continues to be a valuable compound in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential in the development of CNS therapeutics and antiviral agents underscore its importance in contemporary research. Ongoing studies are expected to further elucidate its applications and optimize its utility in drug discovery.